1-Amino-5-(5-chloro-2-fluorophenyl)cyclohexan-3-one

• Molecular Formula: C12H13ClFNO
• Molecular Weight: 241.69 g/mol
• IUPAC Name: 3-amino-5-(5-chloro-2-fluorophenyl)cyclohexan-1-one
• InChI: InChI=1S/C12H13ClFNO/c13-8-1-2-12(14)11(5-8)7-3-9(15)6-10(16)4-7/h1-2,5,7,9H,3-4,6,15H2
• InChI Key: QUNJKGDNVRBTHL-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC(=O)CC1N)C2=C(C=CC(=C2)Cl)F

Description

1-Amino-5-(5-chloro-2-fluorophenyl)cyclohexan-3-one is a useful research compound. Its molecular formula is C12H13ClFNO and its molecular weight is 241.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Amino-5-(5-chloro-2-fluorophenyl)cyclohexan-3-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Amino-5-(5-chloro-2-fluorophenyl)cyclohexan-3-one including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 5-(5-chloro-2-fluorophenyl)cyclohexane-1,3-dione (2 g) and ammonium acetate (1.9 g) in ethanol (15 ml) was refluxed for 15 hours. The reaction solution was concentrated under reduced pressure, and to the residue were added water (30 ml) and ethyl acetate (150 ml). The mixture was shaken, and the separated upper layer was washed with water and concentrated under reduced pressure. The residue was washed with ethyl acetate and dried to give 1-amino-5-(5-chloro-2-fluorophenyl)cyclohexan-3-one (1.45 g) as yellow crystals.